Cas no 1254567-71-9 (N-(2,4-Difluoro-3-formylphenyl)-propane-1-sulfonamide)

N-(2,4-Difluoro-3-formylphenyl)-propane-1-sulfonamide structure
1254567-71-9 structure
Product Name:N-(2,4-Difluoro-3-formylphenyl)-propane-1-sulfonamide
CAS No:1254567-71-9
MF:C10H11F2NO3S
MW:263.261048555374
CID:1075460
PubChem ID:53419003
Update Time:2025-04-20

N-(2,4-Difluoro-3-formylphenyl)-propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-Difluoro-3-formylphenyl)-propane-1-sulfonamide
    • N-(2,4-difluoro-3-formylphenyl)Ethanesulfonamide
    • MFCD08443727
    • RWAQKKCELAQLHO-UHFFFAOYSA-N
    • 918523-58-7
    • DTXSID401219886
    • US9617267, Compound P-2002
    • A860211
    • AKOS016001561
    • Propane-1-sulfonic acid(2,4-difluoro-3-formyl-phenyl)-amide
    • US9617267, Compound P-2013
    • SCHEMBL285523
    • propane-1-sulfonic acid (2,4-difluoro-3-formyl-phenyl)-amide
    • US9617267, Compound P-2001
    • 1254567-71-9
    • US9617267, Compound P-2012
    • AC-26971
    • US9617267, Compound P-2005
    • N-(2,4-DIFLUORO-3-FORMYLPHENYL)PROPANE-1-SULFONAMIDE
    • Propane-1-sulfonic acid (2,4-difluoro-3-formylphenyl)amide
    • US9617267, Compound P-2004
    • CS-0005867
    • BCP28240
    • N-(2,4-Difluoro-3-formylphenyl)-1-propanesulfonamide
    • US9617267, Compound P-2006
    • US9617267, Compound P-2015
    • US9617267, Compound P-2003
    • US9617267, Compound P-2008
    • DB-352197
    • BDBM317013
    • AS-36178
    • US9617267, Compound P-2007
    • Inchi: 1S/C10H11F2NO3S/c1-2-5-17(15,16)13-9-4-3-8(11)7(6-14)10(9)12/h3-4,6,13H,2,5H2,1H3
    • InChI Key: RWAQKKCELAQLHO-UHFFFAOYSA-N
    • SMILES: S(CCC)(NC1C=CC(=C(C=O)C=1F)F)(=O)=O

Computed Properties

  • Exact Mass: 263.04277071g/mol
  • Monoisotopic Mass: 263.04277071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.6Ų
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